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Compound of Interest

Compound Name: 8-Chloro-6-iodoquinoline

CAS No.: 111454-67-2

Cat. No.: B599941

Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount to laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the proper

disposal of 8-Chloro-6-iodoquinoline, a halogenated quinoline derivative. Adherence to these

procedures is critical for minimizing risks and ensuring full compliance with safety regulations.

Hazard Profile and Safety Precautions
8-Chloro-6-iodoquinoline is classified as a hazardous substance. Based on available data for

the compound and structurally similar chemicals, it should be handled with care. The primary

hazards include potential toxicity if ingested, skin and eye irritation, and harm to aquatic life.[1]

[2] Therefore, strict adherence to safety protocols and the use of appropriate personal

protective equipment (PPE) are mandatory during handling and disposal.

Immediate Safety Measures:

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles with side shields, and a lab coat.[3]
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Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or vapors.[3]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, flush the affected area with copious amounts of water and seek medical attention.[2]

Spill Management: In the event of a spill, isolate the area. For small spills, absorb the

material with an inert substance (e.g., vermiculite, sand) and place it in a sealed container for

disposal. For large spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department.

Quantitative Hazard Classification
The following table summarizes the known hazard classifications for 8-Chloro-6-
iodoquinoline. This information is crucial for understanding the risks and for proper labeling of

waste containers.

Hazard Classification GHS Hazard Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1]

Acute Toxicity, Inhalation H332 Harmful if inhaled.[1]

Step-by-Step Disposal Protocol
The cardinal rule for the disposal of 8-Chloro-6-iodoquinoline is to treat it as hazardous

waste. Do not dispose of this chemical down the drain or in regular trash.

Experimental Protocol for Waste Handling and Disposal:

Waste Identification and Segregation:

All waste containing 8-Chloro-6-iodoquinoline, including unused product, reaction

byproducts, contaminated labware (e.g., pipette tips, weighing boats), and spill cleanup
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materials, must be treated as hazardous waste.

Segregate halogenated organic waste, such as 8-Chloro-6-iodoquinoline, from non-

halogenated waste streams to facilitate proper disposal and minimize costs.[4][5]

Waste Container Selection and Management:

Use a designated, leak-proof, and chemically compatible waste container. A glass bottle

with a screw cap is generally suitable for this type of solid or dissolved chemical waste.[6]

[7]

Ensure the container is in good condition and was not previously used for incompatible

chemicals.[6]

Do not fill the container to more than 80% capacity to allow for expansion and prevent

spills.[7]

Keep the waste container securely closed at all times, except when adding waste.[4]

Labeling of Waste Containers:

Clearly label the waste container with the words "Hazardous Waste."

Identify the full chemical name: "8-Chloro-6-iodoquinoline."

List all constituents of the waste, including solvents and their approximate percentages.

Indicate the relevant hazard pictograms (e.g., skull and crossbones for toxicity,

exclamation mark for irritation).

Include the date when the first waste was added to the container and the name of the

responsible researcher or lab.

Storage of Chemical Waste:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.
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Ensure the storage area is secure, well-ventilated, and away from sources of ignition or

incompatible materials.[2][4]

Utilize secondary containment (e.g., a larger, chemically resistant tray or bin) to capture

any potential leaks.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the collection and disposal of the

waste.

Follow all institutional and local regulations for waste pickup scheduling and

documentation.

Incineration at high temperatures is a common and effective disposal method for

halogenated organic compounds.[8]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 8-Chloro-6-iodoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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